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Compound of Interest

Compound Name:
(S)-N,N-dimethyl-1-

ferrocenylethylamine

Cat. No.: B12508032

Get Quote

In the lexicon of asymmetric catalysis, few molecules possess the foundational status of Ugi’s

Amine (N,N-dimethyl-1-ferrocenylethylamine). Discovered by Ivar Ugi in 1970, this

organometallic compound is not merely a reagent; it is the "architectural root" for the Josiphos

family of ligands—the same ligands responsible for the largest-scale asymmetric hydrogenation

processes in industrial history (e.g., the synthesis of S-Metolachlor).[1]

This guide deconstructs the discovery, synthesis, and mechanistic brilliance of Ugi’s amine.

Unlike standard chiral auxiliaries, Ugi’s amine leverages central chirality (at the ethyl linkage) to

induce planar chirality (on the ferrocene ring) with near-perfect diastereocontrol.[1]

Historical Genesis: The 1970 Breakthrough
While Ivar Ugi is eponymously famous for the "Ugi Four-Component Reaction" (U-4CR), his

contribution to organometallic stereochemistry is equally profound.[1] In the late 1960s, the

concept of planar chirality in ferrocenes was known but difficult to control.[1]

In 1970, working at the intersection of mathematics and chemistry, Ugi and his team (including

D. Marquarding and G. Gokel) published the seminal work in Journal of the American Chemical

Society [1]. They demonstrated that a chiral substituent on the ferrocene ring could "direct"

incoming reagents to a specific ortho position.[1]
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The Innovation: They synthesized N,N-dimethyl-1-ferrocenylethylamine and resolved it using

tartaric acid.[1] They then proved that the amine nitrogen could coordinate with lithium

reagents, locking the conformation and forcing lithiation to occur at only one of the two

available ortho protons.[1] This was the birth of diastereoselective ortho-lithiation, a technique

that remains the gold standard for functionalizing metallocenes today.[1]

Technical Synthesis & Resolution Protocol
The synthesis of Ugi’s amine is a classic study in process chemistry.[1] It requires converting

the achiral ferrocene into a racemic amine, followed by a classical resolution.[1]

Phase 1: Synthesis of the Racemate
Step Reagents Conditions Mechanistic Note

1. Acylation Acetyl chloride, AlCl₃ DCM, 0°C to RT

Friedel-Crafts

acylation.[1]

Monosubstitution is

favored due to the

deactivating nature of

the acyl group.[1]

2. Reduction LiAlH₄ or NaBH₄ THF or MeOH

Reduces the ketone to

(±)-1-

ferrocenylethanol.

3.[1] Activation
Acetic anhydride /

Pyridine
RT

Converts alcohol to

acetate (better leaving

group).[1]

4. Amination Dimethylamine (aq) MeOH, RT

S_N1 mechanism.[1]

The stable α-

ferrocenyl carbocation

intermediate allows

rapid substitution.[1]

Phase 2: The Classical Resolution (Self-Validating
Protocol)
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The resolution relies on the solubility difference between the diastereomeric tartrate salts in

methanol.[1][2]

Reagent: (R)-(+)-Tartaric acid.[1]

Solvent: Methanol (Critical: Water content must be minimized to maximize yield).[1]

Target: (R)-Ugi’s Amine (via the less soluble salt).[1]

Step-by-Step Protocol:

Dissolution: Dissolve equimolar amounts of racemic Ugi's amine and (R)-(+)-tartaric acid in

boiling methanol.

Crystallization: Allow the solution to cool slowly to room temperature. Seed crystals of the

(R)-amine-(R)-tartrate salt can expedite the process.[1]

Filtration: The precipitate is the (R)-amine salt (1:1 diastereomer).[1]

Liberation: Treat the salt with NaOH (aq) and extract with diethyl ether to yield enantiopure

(R)-Ugi’s amine (>98% ee after one recrystallization).

Recovery: The mother liquor is enriched with the (S)-amine, which can be recovered or

racemized for recycling.[1]

Mechanistic Insight: The Logic of Stereocontrol
The utility of Ugi's amine lies in its ability to transfer Central Chirality (C*) to Planar Chirality

(Cp).[1] This occurs via Directed Ortho-Metalation (DoM).[1]

The Mechanism:

Coordination: When (R)-Ugi's amine is treated with n-Butyllithium (n-BuLi), the nitrogen lone

pair coordinates to the Lithium atom.[1]

Conformational Lock: To minimize steric strain between the methyl group (on the chiral

center) and the Cp ring protons, the methyl group rotates away from the ring.[1]
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Directed Deprotonation: The coordinated Lithium is now positioned in proximity to only one of

the two ortho protons.[1]

Selectivity: For (R)-Ugi's amine, the pro-S proton is removed.[1] This yields an intermediate

with (R)-central chirality and (S)-planar chirality (Sp).[1]

Visualizing the Stereocontrol

Step 1: Coordination Step 2: Transition State Step 3: Planar Chirality

(R)-Ugi's Amine
(Central Chirality Only)

n-BuLi Coordination
(N -> Li interaction)

Steric Locking
(Methyl group points away)

Conformational
Freeze Directed Lithiation

(Li removes pro-S proton)
Lithiated Intermediate
(R, Sp)-Configuration

Diastereoselective
Deprotonation Electrophile Addition

(e.g., PPh2Cl) Node7

Josiphos Ligand
(P,N-Ligand)

Click to download full resolution via product page

Caption: The stereochemical flow from Central Chirality (R) to Planar Chirality (Sp) via directed

lithiation.

Applications: From Amine to Industry[1][3][4]
Ugi's amine is rarely the final product; it is the scaffold.[1] Its most famous derivative is the

Josiphos ligand class.[1]

Synthesis of Josiphos (PPF-P(tBu)2):

Lithiation: (R)-Ugi's amine is lithiated as described above.[1]

Phosphination 1: The lithiated species is quenched with Cl-PPh₂, installing the first

phosphine on the ring (planar chirality set).[1]

Substitution: The dimethylamino group is substituted (with retention of configuration via a

carbocation mechanism) by a secondary phosphine (e.g., HP(tBu)₂).[1]

Result: A bidentate P,P-ligand with a ferrocene backbone.[1][3]
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Industrial Impact: This specific architecture was used in the asymmetric hydrogenation of the

imine precursor to (S)-Metolachlor (a herbicide).[1] This process, developed by Ciba-Geigy

(now Syngenta), is one of the largest-scale applications of asymmetric catalysis in history,

producing >10,000 tons/year.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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